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Compound of Interest

Compound Name: Fix475

Cat. No.: B10830906

This document provides immediate and essential safety, handling, and disposal information for
FIx475, a potent and selective oral antagonist of the C-C chemokine receptor type 4 (CCR4).
The following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory operations and minimize exposure risk.

I. Compound Information and Safety Data

FIx475 (also known as Tivumecirnon) is a small molecule inhibitor designed to block the

migration of regulatory T cells (Tregs) into the tumor microenvironment.[1] While a safety data
sheet from one supplier classifies Tivumecirnon as not a hazardous substance or mixture, it is
crucial to handle it as a potent compound due to its biological activity at low concentrations.[2]

Physical and Chemical Properties
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Property Value

Synonyms Tivumecirnon, FLX-475, FLX 475
CAS Number 2174938-78-2

Molecular Formula C24H24F3N50s3

Molecular Weight 501.48 g/mol

Appearance Crystalline solid

Purity =>99.48%

Solubility Soluble in DMSO

Store at -20°C for short-term, -80°C for long-
Storage
term.

Data sourced from MedchemExpress and other chemical suppliers.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling FIx475 to prevent skin and
respiratory exposure.
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PPE Category Item Specification
Wear two pairs of nitrile
Hand Protection Gloves gloves. Change gloves

immediately if contaminated.

Eye Protection

Safety Glasses

ANSI Z87.1 certified safety

glasses with side shields.

Body Protection

Laboratory Coat

Wear a fully buttoned lab coat.
Consider a disposable gown

for weighing and aliquoting.

Respiratory Protection

Respirator

For handling powders outside
of a containment unit, a
NIOSH-approved N95 or

higher respirator is required.

lll. Operational Plan: Step-by-Step Handling

Procedures

A. Receiving and Storage

 Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage.

» Verify Compound: Confirm the compound name, CAS number, and quantity against the

purchase order.

e Log Inventory: Record the receipt date, quantity, and assigned storage location in the

chemical inventory system.

o Storage: Store the container in a designated, clearly labeled, and access-restricted area at

-20°C or -80°C as per the supplier's recommendation.[1]

B. Weighing and Reconstitution

Note: All handling of powdered FIx475 should be performed in a certified chemical fume hood

or a powder containment hood.
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o Prepare Workspace: Decontaminate the work surface. Lay down absorbent bench paper.
o Tare Vessel: Place a clean, tared weighing vessel on an analytical balance.

o Weigh Compound: Carefully transfer the desired amount of FIx475 powder to the weighing
vessel.

e Reconstitution:
o Add the appropriate volume of DMSO to the vessel containing the powdered FIx475.
o Mix thoroughly by vortexing or sonicating until the solid is completely dissolved.

o Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date, and user's initials.

o Storage of Stock Solution: For stock solutions, it is recommended to store them at -80°C for
up to 6 months or at -20°C for up to 1 month. Aliquoting is advised to avoid repeated freeze-
thaw cycles.[1]

C. Experimental Use

 Dilutions: Prepare working dilutions from the stock solution in a biological safety cabinet or
chemical fume hood.

o Cell Culture: When adding FIx475 to cell cultures, use appropriate aseptic techniques.
e |ncubation: Incubate treated cells under standard conditions.

IV. Disposal Plan

Proper disposal of FIx475 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.
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Waste Type

Disposal Procedure

Solid Waste

All disposable items that have come into contact
with FIx475 (e.g., pipette tips, tubes, gloves,
bench paper) must be collected in a designated,

sealed hazardous waste container.

Liquid Waste

Aqueous waste containing FIx475 should be
collected in a clearly labeled hazardous liquid

waste container. Do not pour down the drain.

Sharps Waste

Needles and syringes used for handling FIx475
solutions must be disposed of in a designated

sharps container.

V. Emergency Procedures

Situation

Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.[2]

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[2]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention.

[2]
) Do NOT induce vomiting. Rinse mouth with

Ingestion ) . ) i
water. Seek immediate medical attention.[2]
Evacuate the area. For small powder spills,
gently cover with a damp paper towel to avoid

Spil raising dust. For liquid spills, absorb with an

pi

inert material. Clean the area with an
appropriate decontaminating solution. Dispose

of all cleanup materials as hazardous waste.
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VI. Mechanism of Action and Signaling Pathway

FIx475 is a selective antagonist of the CCR4 receptor. In the tumor microenvironment, tumor
cells and other immune cells secrete the chemokines CCL17 and CCL22. These chemokines
bind to the CCR4 receptor on the surface of regulatory T cells (Tregs), promoting their
migration into the tumor. By blocking this interaction, FIx475 inhibits the infiltration of
immunosuppressive Tregs, which is hypothesized to enhance the anti-tumor activity of other
immune cells, such as CD8+ effector T cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-flx475]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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